Cas no 887581-43-3 (tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate)
887581-43-3 structure
Product Name:tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate
CAS No:887581-43-3
MF:C12H25N3O2
MW:243.345803022385
CID:713297
PubChem ID:53415270
Update Time:2025-04-19
tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Azetidinecarboxylicacid, 3-[[2-(dimethylamino)ethyl]amino]-, 1,1-dimethylethyl ester
- 1-BOC-3-(2-DIMETHYLAMINO-ETHYLAMINO)-AZETIDINE
- tert-butyl 3-[2-(dimethylamino)ethylamino]azetidine-1-carboxylate
- tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate
- tert-Butyl 3-((2-(dimethylamino)ethyl)amino)azetidine-1-carboxylate
- SB51015
- 887581-43-3
- AKOS012606661
- tert-Butyl3-((2-(dimethylamino)ethyl)amino)azetidine-1-carboxylate
- DTXSID80697018
-
- MDL: MFCD07785957
- Inchi: 1S/C12H25N3O2/c1-12(2,3)17-11(16)15-8-10(9-15)13-6-7-14(4)5/h10,13H,6-9H2,1-5H3
- InChI Key: UOYANQXTSKHUBK-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(C1)NCCN(C)C)=O
Computed Properties
- Exact Mass: 243.195
- Monoisotopic Mass: 243.195
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.6
- Topological Polar Surface Area: 44.8A^2
tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM286086-1g |
tert-Butyl 3-((2-(dimethylamino)ethyl)amino)azetidine-1-carboxylate |
887581-43-3 | 95%+ | 1g |
$294 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0046-1G |
tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate |
887581-43-3 | 95% | 1g |
¥ 3,201.00 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1559118-1g |
Tert-butyl 3-((2-(dimethylamino)ethyl)amino)azetidine-1-carboxylate |
887581-43-3 | 98% | 1g |
¥2665.00 | 2024-04-26 | |
| Ambeed | A376658-1g |
tert-Butyl 3-((2-(dimethylamino)ethyl)amino)azetidine-1-carboxylate |
887581-43-3 | 98% | 1g |
$725.0 | 2025-04-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0046-100.0mg |
tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate |
887581-43-3 | 95% | 100.0mg |
¥963.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0046-250.0mg |
tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate |
887581-43-3 | 95% | 250.0mg |
¥1280.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0046-500.0mg |
tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate |
887581-43-3 | 95% | 500.0mg |
¥2132.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0046-1.0g |
tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate |
887581-43-3 | 95% | 1.0g |
¥3201.0000 | 2025-04-11 | |
| Ambeed | A376658-100mg |
tert-Butyl 3-((2-(dimethylamino)ethyl)amino)azetidine-1-carboxylate |
887581-43-3 | 98% | 100mg |
$218.0 | 2025-04-15 | |
| Ambeed | A376658-250mg |
tert-Butyl 3-((2-(dimethylamino)ethyl)amino)azetidine-1-carboxylate |
887581-43-3 | 98% | 250mg |
$290.0 | 2025-04-15 |
tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
887581-43-3 (tert-butyl 3-{[2-(dimethylamino)ethyl]amino}azetidine-1-carboxylate) Related Products
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